Cas no 2248415-00-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-4-(1H-pyrazol-1-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-4-(1H-pyrazol-1-yl)benzoate
• CAS No: 2248415-00-9
• MF: C₁₈H₁₀FN₃O₄
• MW: 351.288107395172
• CID: 5928715
• PubChem ID: 165905592
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-4-(1H-pyrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248415-00-9
• EN300-6519263
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-4-(1H-pyrazol-1-yl)benzoate

• Inchi： 1S/C18H10FN3O4/c19-14-10-11(6-7-15(14)21-9-3-8-20-21)18(25)26-22-16(23)12-4-1-2-5-13(12)17(22)24/h1-10H
• InChI Key： UTFJKHJSSLSDPT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 351.06553397g/mol
• Monoisotopic Mass: 351.06553397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-4-(1H-pyrazol-1-yl)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-4-(1H-pyrazol-1-yl)benzoate (CAS No. 2248415-00-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-4-(1H-pyrazol-1-yl)benzoate, a compound with the CAS number 2248415-00-9, is a novel and structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of a 1,3-dioxoisoindoline moiety and a fluorinated pyrazole-substituted benzoate group, which together confer a range of interesting biological properties and potential therapeutic applications.

The 1,3-dioxoisoindoline scaffold is known for its ability to modulate various biological targets, including enzymes and receptors. This structural feature has been extensively studied for its potential in the development of drugs targeting conditions such as cancer, neurodegenerative diseases, and inflammatory disorders. The presence of the fluorine atom in the benzoate moiety further enhances the compound's pharmacological profile by improving its metabolic stability and bioavailability.

The pyrazole ring, another key component of this compound, is a versatile heterocyclic structure that has been widely explored in drug discovery due to its ability to interact with various biological targets. Pyrazoles are known for their anti-inflammatory, analgesic, and anticonvulsant properties, making them valuable scaffolds in the design of new therapeutic agents. The combination of the pyrazole ring with the fluorinated benzoate group in this compound suggests potential applications in treating conditions where both anti-inflammatory and neuroprotective effects are desired.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-4-(1H-pyrazol-1-yl)benzoate in modulating specific signaling pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. Additionally, preliminary data from preclinical studies suggest that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In terms of pharmacokinetics, the presence of the fluorine atom in the structure is expected to enhance the compound's metabolic stability and reduce its susceptibility to rapid degradation by liver enzymes. This can lead to improved oral bioavailability and extended half-life, which are crucial factors for effective drug delivery. Furthermore, the compound's lipophilicity is likely to facilitate its crossing of biological membranes, including the blood-brain barrier (BBB), making it a promising candidate for central nervous system (CNS) disorders.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-4-(1H-pyrazol-1-yl)benzoate is another important aspect that has been investigated. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), further extensive safety evaluations are necessary before it can advance to clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-4-(1H-pyrazol-1-yl)benzoate (CAS No. 2248415-00-9) represents a promising lead compound with a unique structural framework that combines multiple pharmacophores known for their therapeutic potential. Its ability to modulate key biological targets and its favorable pharmacokinetic properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research will continue to elucidate its full potential and pave the way for its possible future use as a novel therapeutic agent.